Cas no 1443286-82-5 (6-Chloro-1-cyclopentyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 6-Chloro-1-cyclopentyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1443286-82-5
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 5059094
• Update Time: 2023-08-25

6-Chloro-1-cyclopentyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-cyclopentyl-1H-pyrazolo[3,4-d]pyrimidine
• ClC1=NC=C2C(=N1)N(N=C2)C1CCCC1

• Inchi： 1S/C10H11ClN4/c11-10-12-5-7-6-13-15(9(7)14-10)8-3-1-2-4-8/h5-6,8H,1-4H2
• InChI Key： BZFWNKBVEUBYDG-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C=NN(C2=N1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines